Cas no 6940-95-0 ([2,2'-Bi-1H-indene]-1,1',3,3'(2H,2'H)-tetrone)

• Product Name: [2,2'-Bi-1H-indene]-1,1',3,3'(2H,2'H)-tetrone
• CAS No: 6940-95-0
• MF: C₁₈H₁₀O₄
• MW: 290.26960515976
• CID: 526843
• PubChem ID: 246855
• Update Time: 2025-04-19

[2,2'-Bi-1H-indene]-1,1',3,3'(2H,2'H)-tetrone Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-1H-indene]-1,1',3,3'(2H,2'H)-tetrone
• 2-(1,3-dioxoinden-2-yl)indene-1,3-dione
• [2,2']Biindenyl-1,3,1',3'-tetraon
• [2,2']biindenyl-1,3,1',3'-tetraone
• 1.3.1'.3'-Tetraoxo-dihydrindyl-(2.2')
• 2,2'-biindanyl-1,1',3,3'-tetraone
• Bis-(1.3-dioxo-hydrindyl-(2))
• Bisdiketohydrinden
• bis-hydrox
• Bis-hydroxymethyl-propyl-phosphin
• bis-indan-1,3-dione
• CTK2G9161
• Di(hydroxymethyl)propylphosphin
• Methanol, (propylphosphinidene)bis-
• Propyl-bis-hydroxymethyl-phosphin
• Propyl-dimethylol-phosphin
• propylphosphanediyl-bis-methanol
• BDBM50280160
• NCIOpen2_002468
• 6940-95-0
• (2,2')BIINDENYL-1,3,1',3'-TETRAONE
• NSC60425
• 2-(1,3-dioxoindan-2-yl)indane-1,3-dione
• AKOS024325849
• 1H,1'H-[2,2'-Biindene]-1,1',3,3'(2H,2'H)-tetrone
• 1H,1'H-[2,2'-Biindene]-1,1',3,3'(2H,2'H)-tetraone
• NSC-60425
• [2,2'']Biindenyl-1,3,1'',3''-tetraone
• CHEMBL25207
• [2,2'-Biindan]-1,1',3,3'-tetrone
• DTXSID30868655

• Inchi： 1S/C18H10O4/c19-15-9-5-1-2-6-10(9)16(20)13(15)14-17(21)11-7-3-4-8-12(11)18(14)22/h1-8,13-14H
• InChI Key： LRFYPSGRUORTIS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 290.0579
• Monoisotopic Mass: 290.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 543.1°C at 760 mmHg
• Flash Point: 239.5°C
• Refractive Index: 1.692
• PSA: 68.28
• LogP: 2.37720